Cas no 898793-44-7 ((3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone)

• Product Name: (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone
• CAS No: 898793-44-7
• MF: C₁₉H₁₉ClFNO
• MW: 331.81166768074
• MDL: MFCD03841987
• CID: 1946728
• PubChem ID: 24724761
• Update Time: 2025-06-10

(3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone
• 3-CHLORO-5-FLUORO-3'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• CTK5G6978
• AG-H-67297
• KB-181735
• 3-chloro-5-fluoro-3'-piperidinomethylbenzophenone
• (3-Chloro-5-fluorophenyl){3-[(piperidin-1-yl)methyl]phenyl}methanone
• 898793-44-7
• MFCD03841987
• DTXSID00643158
• 3-chloro-5-fluoro-3'-piperidinomethyl benzophenone
• AKOS016020492
• (3-Chloro-5-fluorophenyl)[3-(1-piperidinylmethyl)phenyl]methanone

• MDL： MFCD03841987
• Inchi： 1S/C19H19ClFNO/c20-17-10-16(11-18(21)12-17)19(23)15-6-4-5-14(9-15)13-22-7-2-1-3-8-22/h4-6,9-12H,1-3,7-8,13H2
• InChI Key： URLDALNFFCKOIW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C1=CC=CC(=C1)CN1CCCCC1)=O)F

Computed Properties

• Exact Mass: 331.11400
• Monoisotopic Mass: 331.1139201Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.63390

Additional information on (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone

Introduction to (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone (CAS No. 898793-44-7)

The compound (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone, identified by its CAS number 898793-44-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents on the aromatic ring, alongside a piperidinylmethyl moiety, contributes to its unique chemical properties and biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse pharmacological effects. The structural motif of (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone aligns well with this trend, as it incorporates elements known to enhance binding affinity and selectivity. Specifically, the fluorine atom at the 5-position of the phenyl ring is a well-documented modulator of metabolic stability and receptor interaction, while the piperidine moiety is frequently employed to improve solubility and oral bioavailability.

Current research in medicinal chemistry emphasizes the synthesis of molecules that can modulate key biological pathways implicated in various diseases. The (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone structure is particularly intriguing because it combines features that are often associated with high-affinity ligands. For instance, studies have shown that chlorinated aromatic compounds can exhibit potent activity against enzymes such as kinases, which are central to many signaling cascades involved in cancer and inflammation.

Furthermore, the piperidinylmethyl group introduces a flexible alkyl chain that can optimize interactions within a binding site. This structural feature is particularly valuable in drug design, as it allows for fine-tuning of pharmacokinetic properties. Recent computational studies have demonstrated that modifications in this region can significantly alter both potency and selectivity, making (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that showcase the synthetic prowess of modern pharmaceutical chemistry. Key steps include cross-coupling reactions to establish the aromatic ring system, followed by functional group transformations to introduce the chloro and fluoro substituents. The introduction of the piperidinylmethyl group typically requires nucleophilic substitution or reductive amination strategies, depending on the synthetic route chosen.

One of the most compelling aspects of (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone is its potential as a scaffold for drug discovery. By leveraging structure-based design principles, chemists can explore analogs that may exhibit enhanced efficacy or reduced toxicity. For example, computational modeling has identified several derivatives that maintain high binding affinity while exhibiting improved metabolic stability.

In vitro studies have begun to unravel the mechanistic basis of action for this compound. Initial experiments suggest that it interacts with target proteins through a combination of hydrophobic and electrostatic interactions. The chloro and fluoro substituents play critical roles in anchoring the molecule within the binding pocket, while the piperidinylmethyl group provides additional contact points that enhance overall binding strength.

The pharmacological profile of (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone is still under active investigation, but preliminary data indicate promising activity against several disease-related targets. For instance, preclinical studies have shown that analogs with similar structural features exhibit inhibitory effects on enzymes such as tyrosine kinases, which are implicated in cancer progression. Additionally, there is evidence suggesting potential applications in treating inflammatory disorders by modulating cytokine production.

The development of novel drug candidates is often hampered by challenges related to solubility and bioavailability. However, the incorporation of the piperidine moiety into (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone has been shown to improve these properties significantly. Piperidine-based compounds are generally well-tolerated following oral administration and exhibit favorable pharmacokinetic profiles.

As research continues to uncover new therapeutic applications for this class of molecules, it is likely that derivatives of (3-chloro-5-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone will emerge as key players in next-generation pharmaceuticals. The combination of structural complexity and biological activity makes this compound an attractive candidate for further development by academic researchers and industrial scientists alike.